5-chloro-2-[(5-methyl-1H-pyrazol-4-yl)sulfonylamino]benzoic acid

• IUPAC Name: 5-chloro-2-[(5-methyl-1H-pyrazol-4-yl)sulfonylamino]benzoic acid
• InChI: InChI=1S/C11H10ClN3O4S/c1-6-10(5-13-14-6)20(18,19)15-9-3-2-7(12)4-8(9)11(16)17/h2-5,15H,1H3,(H,13,14)(H,16,17)
• InChI Key: FAOXCIFITRFXOW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1)S(=O)(=O)NC2=C(C=C(C=C2)Cl)C(=O)O
• Molecular Formula: C11H10ClN3O4S
• Molecular Weight: 315.73 g/mol

Description

5-chloro-2-[(5-methyl-1H-pyrazol-4-yl)sulfonylamino]benzoic acid, also known as CMPB, is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is a member of the sulfonamide family and has been shown to possess a variety of biochemical and physiological effects. In

Scientific Research Applications

5-chloro-2-[(5-methyl-1H-pyrazol-4-yl)sulfonylamino]benzoic acid has been studied for its potential applications in a variety of scientific research fields, including neuroscience, cancer research, and drug discovery. In neuroscience, 5-chloro-2-[(5-methyl-1H-pyrazol-4-yl)sulfonylamino]benzoic acid has been shown to enhance the activity of certain neurotransmitters, leading to potential applications in the treatment of neurological disorders such as Parkinson's disease. In cancer research, 5-chloro-2-[(5-methyl-1H-pyrazol-4-yl)sulfonylamino]benzoic acid has been shown to inhibit the growth of certain cancer cell lines, suggesting potential applications in the development of novel cancer therapies. Additionally, 5-chloro-2-[(5-methyl-1H-pyrazol-4-yl)sulfonylamino]benzoic acid has been used as a tool in drug discovery, serving as a lead compound for the development of new drugs with similar structures and activities.

Mechanism of Action

The mechanism of action of 5-chloro-2-[(5-methyl-1H-pyrazol-4-yl)sulfonylamino]benzoic acid is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. Specifically, 5-chloro-2-[(5-methyl-1H-pyrazol-4-yl)sulfonylamino]benzoic acid has been shown to inhibit the activity of carbonic anhydrase, an enzyme involved in the regulation of pH in the body. Additionally, 5-chloro-2-[(5-methyl-1H-pyrazol-4-yl)sulfonylamino]benzoic acid has been shown to bind to certain receptors in the brain, leading to enhanced neurotransmitter activity.
Biochemical and Physiological Effects:
5-chloro-2-[(5-methyl-1H-pyrazol-4-yl)sulfonylamino]benzoic acid has been shown to possess a variety of biochemical and physiological effects, including the inhibition of carbonic anhydrase activity, enhanced neurotransmitter activity, and the inhibition of cancer cell growth. Additionally, 5-chloro-2-[(5-methyl-1H-pyrazol-4-yl)sulfonylamino]benzoic acid has been shown to possess anti-inflammatory properties, suggesting potential applications in the treatment of inflammatory diseases such as arthritis.

Advantages and Limitations for Lab Experiments

One advantage of using 5-chloro-2-[(5-methyl-1H-pyrazol-4-yl)sulfonylamino]benzoic acid in lab experiments is its well-characterized structure and activity. This allows researchers to more easily study the compound's effects and potential applications. Additionally, 5-chloro-2-[(5-methyl-1H-pyrazol-4-yl)sulfonylamino]benzoic acid is relatively easy to synthesize and purify, making it a cost-effective tool for research. However, one limitation of using 5-chloro-2-[(5-methyl-1H-pyrazol-4-yl)sulfonylamino]benzoic acid is its potential toxicity and side effects. As with any chemical compound, researchers must take precautions to ensure the safety of themselves and their subjects when working with 5-chloro-2-[(5-methyl-1H-pyrazol-4-yl)sulfonylamino]benzoic acid.

Future Directions

There are many potential future directions for research involving 5-chloro-2-[(5-methyl-1H-pyrazol-4-yl)sulfonylamino]benzoic acid. One area of interest is the development of novel drugs based on the structure and activity of 5-chloro-2-[(5-methyl-1H-pyrazol-4-yl)sulfonylamino]benzoic acid. Additionally, further research is needed to fully understand the mechanism of action of 5-chloro-2-[(5-methyl-1H-pyrazol-4-yl)sulfonylamino]benzoic acid and its potential applications in the treatment of neurological disorders and cancer. Finally, more research is needed to fully understand the potential side effects and toxicity of 5-chloro-2-[(5-methyl-1H-pyrazol-4-yl)sulfonylamino]benzoic acid, in order to ensure its safe use in scientific research.

Synthesis Methods

5-chloro-2-[(5-methyl-1H-pyrazol-4-yl)sulfonylamino]benzoic acid can be synthesized through a multi-step process involving the reaction of 5-chloroanthranilic acid with 5-methyl-1H-pyrazole-4-carboxylic acid, followed by the addition of sulfonyl chloride. The resulting compound is then purified through crystallization and recrystallization techniques.